Cas no 1805348-14-4 (5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805348-14-4
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4854333
• Update Time: 2025-05-28

5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F2N3O2/c9-7(10)3-1-4(12)6(8(14)15)13-5(3)2-11/h1,7H,12H2,(H,14,15)
• InChI Key： NOGSYMMZMQQKOQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(=O)O)C(=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.3
• Topological Polar Surface Area: 100

Additional information on 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

Comprehensive Overview of 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805348-14-4)

5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805348-14-4) is a highly specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring an amino group, a cyano group, and a difluoromethyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The compound's carboxylic acid moiety further enables conjugation with other molecules, expanding its utility in medicinal chemistry and bioconjugation strategies.

The synthesis of CAS No. 1805348-14-4 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. This rigorous quality control is critical for applications in high-throughput screening and preclinical studies, where consistency is paramount.

From an industrial perspective, 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid aligns with the growing trend toward sustainable chemistry. Its fluorine-containing groups contribute to the development of eco-friendly agrochemicals with reduced environmental persistence. Additionally, the compound's potential in crop protection formulations has sparked interest among agrochemical companies seeking alternatives to traditional pesticides.

In the context of drug development, this compound is often explored for its kinase inhibition properties. Kinases are a hot topic in oncology research, and fluorinated pyridines are increasingly used to design selective kinase inhibitors. The difluoromethyl group in CAS No. 1805348-14-4 is particularly valuable for modulating the compound's electronic properties, enhancing its binding affinity to target proteins.

Another emerging application of 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid is in the field of material science. Its rigid aromatic core and functional groups make it a candidate for designing organic semiconductors and photovoltaic materials. Researchers are investigating its potential in OLEDs and solar cells, where its electron-withdrawing groups could improve charge transport properties.

For laboratories and manufacturers, sourcing high-quality CAS No. 1805348-14-4 is essential. Reputable suppliers provide detailed analytical certificates and MSDS to ensure compliance with regulatory standards. The compound's stability under standard storage conditions (typically at 2-8°C) further facilitates its handling in research settings.

In summary, 5-Amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid represents a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and adaptability position it as a key player in innovation-driven industries. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific and industrial advancements.